2-({1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperidin-4-yl}oxy)-5-methoxypyrimidine

• IUPAC Name: 2-[1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperidin-4-yl]oxy-5-methoxypyrimidine
• InChI: InChI=1S/C20H25N3O3/c1-24-18-13-21-20(22-14-18)26-17-5-9-23(10-6-17)8-4-15-2-3-19-16(12-15)7-11-25-19/h2-3,12-14,17H,4-11H2,1H3
• InChI Key: NPPCRZQEAUOYED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)OC2CCN(CC2)CCC3=CC4=C(C=C3)OCC4
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol
• CAS No.: 2548978-19-2

Description

The compound is a complex organic molecule that contains a benzofuran moiety, a piperidine ring, and a pyrimidine ring. Benzofuran is a heterocyclic compound that consists of a fused benzene and furan ring. Piperidine is a six-membered ring with one nitrogen atom, and pyrimidine is a six-membered ring with two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzofuran moiety would contribute to the planarity of the molecule, while the piperidine and pyrimidine rings could potentially introduce steric hindrance.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For instance, the benzofuran moiety might undergo electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and boiling point.

Mechanism of Action

Target of Action

The primary target of the compound “2-({1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperidin-4-yl}oxy)-5-methoxypyrimidine” is currently unknown. Benzofuran derivatives, a core structure in this compound, have been found to be suitable structures for a wide range of biological and pharmacological applications . They have been used in the treatment of skin diseases such as cancer or psoriasis .

Mode of Action

Benzofuran derivatives have been known to interact with various targets, leading to a wide array of biological activities . The unique structural features of benzofuran make it a privileged structure in the field of drug discovery .

Biochemical Pathways

Benzofuran derivatives have been shown to have diverse pharmacological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Improved bioavailability is one of the targets achieved with most of the more recent compounds .

Result of Action

Benzofuran derivatives have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Future Directions

Future research could explore the potential applications of this compound in various fields, such as pharmaceuticals or materials science. The synthesis process could also be optimized for efficiency and sustainability.